

Cefpodoxime proxetil vs other oral cephalosporins MIC90

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cefpodoxime Proxetil

CAS No.: 87239-81-4

Cat. No.: S523115

Get Quote

Comparative MIC₉₀ of Oral Cephalosporins (µg/mL)

Pathogen	Cefpodoxime	Cefixime	Cefuroxime	Cefaclor	Cefadroxil
Gram-positive Bacteria					
<i>Strep. pneumoniae</i>	0.12 [1]	-	-	-	-
<i>Strep. pyogenes</i>	<0.015 [2]	-	-	-	-
<i>Staph. aureus</i> (MSSA)	1 - 4 [1] [3] [2]	>8 [2] [4]	1 - 2 [2]	-	-
Gram-negative Bacteria					
<i>Escherichia coli</i>	≤1 [2]	-	-	-	-
<i>Klebsiella pneumoniae</i>	≤1 [2]	-	-	-	-
<i>Proteus mirabilis</i>	≤1 [2]	-	-	-	-
<i>Haemophilus influenzae</i>	0.12 [1]	-	-	-	-
<i>Moraxella catarrhalis</i>	1 [1]	-	-	-	-

Pathogen	Cefpodoxime	Cefixime	Cefuroxime	Cefaclor	Cefadroxil
Other Notable Species					
<i>Proteus vulgaris</i>	0.12 [1]	-	-	-	-
<i>Serratia marcescens</i>	2 [1]	-	-	-	-
<i>Providencia rettgeri</i>	0.015 [1]	-	-	-	-

Note: "-" indicates that a specific value was not available in the search results. The provided data focuses on cefpodoxime, with other agents included where direct comparative data was presented.

Key Comparative Insights from the Data


The MIC₉₀ data reveals several critical distinctions between cefpodoxime and other oral cephalosporins:

- **Spectrum against Gram-negatives:** Cefpodoxime demonstrates **generally superior activity to cefuroxime** and is **similar to cefixime** against most Enterobacteriaceae and fastidious Gram-negative rods like *H. influenzae* and *M. catarrhalis* [2]. It is notably effective against species often resistant to older oral cephalosporins, such as *Proteus vulgaris*, *Providencia rettgeri*, and *Serratia marcescens* [1].
- **Activity against Gram-positives:** A key differentiator for cefpodoxime is its **reasonable activity against methicillin-susceptible *Staphylococcus aureus* (MSSA)**, with an MIC₉₀ ranging from 1 to 4 µg/mL [1] [3] [2]. In contrast, cefixime has virtually no useful anti-staphylococcal activity (MIC >8 µg/mL) [2] [4]. Cefpodoxime is also highly potent against streptococci, including *S. pneumoniae* and *S. pyogenes* [1] [2].
- **Stability to Beta-lactamases:** Cefpodoxime exhibits **stability in the presence of many common beta-lactamases**, including those produced by *H. influenzae*, *M. catarrhalis*, and *N. gonorrhoeae* [5] [1]. However, like most cephalosporins, its activity can be compromised by high inoculum sizes of some beta-lactamase-producing Gram-negative bacilli [2].

Overview of Key Experimental Protocols

The comparative data in the table above is derived from standardized microbiological methods. The following diagram illustrates the general workflow for the broth microdilution method, which is a core

technique used in these studies.



[Click to download full resolution via product page](#)

The core methodology shared across several key studies [1] [2] [6] can be summarized as follows:

- **Method: Broth microdilution** is the standard technique used to determine Minimum Inhibitory Concentrations (MICs) according to guidelines like those from the CLSI (Clinical and Laboratory Standards Institute).

- **Procedure:** Researchers prepared two-fold serial dilutions of each antibiotic in a broth medium in a microtiter plate. The wells were then inoculated with a standardized suspension of the test organism (typically $\sim 5 \times 10^5$ CFU/mL). After incubation (usually 16-20 hours at 35°C), the MIC was recorded as the lowest concentration of antibiotic that completely prevented visible growth.
- **Data Analysis:** The MIC₉₀ for each antibiotic-bacterium combination was calculated, representing the minimum concentration required to inhibit 90% of the clinical isolates tested in the study.

Clinical and Pharmacokinetic Context

- **Pharmacology:** **Cefpodoxime proxetil** is a prodrug that is absorbed and hydrolyzed to its active form, cefpodoxime [5]. Its absorption is enhanced when taken with food [5].
- **Tissue Penetration:** Studies show cefpodoxime achieves effective concentrations in key sites of infection, including tonsil tissue, lung tissue, and skin blister fluid, with levels that exceed the MIC₉₀ for common pathogens like *S. pneumoniae* and *H. influenzae* for several hours [5].
- **Clinical Outcomes:** While in vitro data is essential, real-world studies have found **no statistically significant difference in clinical failure rates** between cefpodoxime and cefuroxime axetil when treating conditions like acute sinusitis and urinary tract infections [7] [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. In vitro activity of cefpodoxime compared with other oral ... [pubmed.ncbi.nlm.nih.gov]
2. : Cefpodoxime antibacterial activity, influence of growth... Comparative [link.springer.com]
3. Microbiological evaluation of cefpodoxime proxetil [pubmed.ncbi.nlm.nih.gov]
4. Microbiological Evaluation of Cefpodoxime Proxetil | Drugs [link.springer.com]
5. : Package Insert / Prescribing Info Cefpodoxime Proxetil [drugs.com]
6. In vitro activity of cefpodoxime, a new oral cephalosporin ... [pubmed.ncbi.nlm.nih.gov]
7. 1441. Comparison of Cefpodoxime vs. Oral Cefuroxime for ... [pmc.ncbi.nlm.nih.gov]

8. 13 Comparison of cefpodoxime versus cefuroxime axetil for ... [accp.confex.com]

To cite this document: Smolecule. [Cefpodoxime proxetil vs other oral cephalosporins MIC90].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b523115#cefpodoxime-proxetil-vs-other-oral-cephalosporins-mic90>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com